Cas no 2810-69-7 (Benzene,1,2,3,4-tetrabromo-5,6-dimethyl-)

• Product Name: Benzene,1,2,3,4-tetrabromo-5,6-dimethyl-
• CAS No: 2810-69-7
• MF: C₈H₆Br₄
• MW: 421.749239444733
• CID: 262736
• PubChem ID: 17771
• Update Time: 2025-06-15

Benzene,1,2,3,4-tetrabromo-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,2,3,4-tetrabromo-5,6-dimethyl-
• Tetrabromo-ortho-xylene
• 1,2,3,4-tetrabromo-5,6-dimethylbenzene
• 1,2-dimethyl-3,4,5,6-tetrabromobenzene
• 1,2-Dimethyltetrabromobenzene
• 3,4,5,6-Tetrabrom-1,2-dimethylbenzol
• 3,4,5,6-TETRABROMO-O-XYLENE
• Benzene,1,2,3,4-tetrabromo-5,6-dimethyl
• o-Xylene,3,4,5,6-tetrabromo
• Tetrabromo-o-xylene
• Tetrabrom-o-xylol
• 2810-69-7
• EINECS 252-851-4
• SCHEMBL655518
• NSC 12002
• NSC-12002
• Benzene, 1,2,3,4-tetrabromo-5,6-dimethyl-
• Benzene,2,3,4-tetrabromo-5,6-dimethyl-
• YSZC2186
• NS00029973
• E83241
• 36059-21-9
• FT-0747525
• tetrabromoxylene
• Benzene, dimethyl-, tetrabromo deriv.
• Xylene, tetrabromo derivative
• CCRIS 4868
• NSC12002
• DTXSID701031116

• Inchi： 1S/C8H6Br4/c1-3-4(2)6(10)8(12)7(11)5(3)9/h1-2H3
• InChI Key： WVJRAJZMOVQFEC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C(C)=C1C)Br)Br)Br

Computed Properties

• Exact Mass: 417.72000
• Monoisotopic Mass: 417.720301
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.4

Experimental Properties

• Density: 2.2654 (rough estimate)
• Melting Point: 262°C
• Boiling Point: 303.01°C (rough estimate)
• Flash Point: 177.6°C
• Refractive Index: 1.7040 (estimate)
• PSA: 0.00000
• LogP: 5.35340

Additional information on Benzene,1,2,3,4-tetrabromo-5,6-dimethyl-

Introduction to Benzene,1,2,3,4-tetrabromo-5,6-dimethyl (CAS No. 2810-69-7)

Benzene,1,2,3,4-tetrabromo-5,6-dimethyl is a highly specialized organic compound characterized by its unique molecular structure and chemical properties. This compound, identified by the CAS number 2810-69-7, has garnered significant attention in the field of organic chemistry due to its versatile applications and potential in various scientific research areas.

The molecular formula of Benzene,1,2,3,4-tetrabromo-5,6-dimethyl is C₈H₆B₄, reflecting its composition of eight carbon atoms, six hydrogen atoms, and four bromine atoms. The presence of multiple bromine substituents on the benzene ring imparts distinct reactivity and stability to the molecule, making it a valuable intermediate in synthetic chemistry.

In recent years, the study of brominated aromatic compounds has seen substantial growth, particularly in the development of advanced materials and pharmaceuticals. The bromine atoms in Benzene,1,2,3,4-tetrabromo-5,6-dimethyl serve as reactive sites that can be selectively modified through various chemical transformations. This property has made it a crucial building block in the synthesis of more complex molecules.

One of the most compelling aspects of Benzene,1,2,3,4-tetrabromo-5,6-dimethyl is its role in polymer science. Brominated aromatic compounds are widely used as flame retardants due to their ability to disrupt combustion processes. The high thermal stability and resistance to decomposition of this compound make it an excellent candidate for enhancing the fire safety of plastics and other materials.

Furthermore, the pharmaceutical industry has shown interest in Benzene derivatives for their potential biological activity. Researchers have been exploring the use of brominated benzene compounds as intermediates in drug development. The specific arrangement of bromine atoms on the benzene ring can influence the compound's interactions with biological targets, making it a promising candidate for designing novel therapeutic agents.

The synthesis of Benzene,1,2,3,4-tetrabromo-5,6-dimethyl involves a series of carefully controlled chemical reactions. The process typically begins with the bromination of a methyl-substituted benzene ring using bromine or N-bromosuccinimide (NBS) as the brominating agent. The reaction conditions must be optimized to ensure high yield and purity while minimizing side products.

Recent advancements in synthetic methodologies have enabled more efficient and sustainable production methods for brominated aromatic compounds. For instance, catalytic bromination techniques have been developed that reduce waste and energy consumption. These innovations are crucial for aligning with global sustainability goals while maintaining high standards of chemical manufacturing.

The applications of Benzene derivatives extend beyond materials science and pharmaceuticals. In agrochemicals, for example, brominated aromatic compounds are used as intermediates in the synthesis of pesticides and herbicides. Their ability to interact with biological systems makes them effective at controlling pests while minimizing environmental impact.

In conclusion，Benzene，1，2，3，4-tetrabromo-5，6-dimethyl (CAS No. 2810-69-7) is a multifunctional compound with significant potential across various industries. Its unique molecular structure and reactivity make it a valuable tool for researchers and industrial chemists alike. As scientific understanding continues to evolve，the applications for this compound are likely to expand，further solidifying its importance in modern chemistry。